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Compound of Interest

Compound Name: PX-866-17OH

Cat. No.: B10774947 Get Quote

Essential guidelines for the safe handling and disposal of the potent PI3K inhibitor, PX-866-
17OH, ensuring the protection of laboratory personnel and the environment.

For researchers and drug development professionals, the integrity of scientific discovery goes

hand-in-hand with a commitment to safety. PX-866-17OH, an active metabolite of the pan-PI3K

inhibitor PX-866 (sonolisib), is a potent compound requiring meticulous handling and disposal

protocols.[1] Due to the absence of a specific Safety Data Sheet (SDS) for PX-866-17OH, this

guide provides a comprehensive disposal procedure based on the precautionary principle,

treating the substance as hazardous chemical waste. These guidelines are extrapolated from

general best practices for the disposal of potent pharmaceutical compounds used in research.

Immediate Safety and Handling Precautions
Before beginning any procedure involving PX-866-17OH, it is crucial to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and regulations. All

handling should occur within a certified chemical fume hood, and appropriate personal

protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant

gloves, must be worn at all times.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of PX-866-17OH and any

contaminated materials is high-temperature incineration conducted by a licensed hazardous

waste management service.
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1. Waste Segregation: Proper segregation at the source of generation is the first critical step to

ensure safe and compliant disposal. All items that have come into contact with PX-866-17OH
must be considered hazardous waste.

Identify all PX-866-17OH-contaminated waste, including:

Unused or expired PX-866-17OH powder or solutions.

Empty vials and original packaging.

Contaminated laboratory consumables (e.g., pipette tips, microtubes, flasks).

Contaminated personal protective equipment (PPE).

Materials used for spill cleanup.

2. Waste Packaging and Labeling:

Solid Waste:

Place all solid waste, including contaminated PPE and labware, into a primary, sealable

plastic bag.

This primary bag must then be placed inside a designated, rigid, and leak-proof hazardous

waste container. This container should be clearly labeled as "Hazardous Chemical Waste"

and specify "PX-866-17OH."

Liquid Waste:

Collect all liquid waste, such as unused solutions or solvents containing PX-866-17OH, in

a compatible, shatter-resistant, and leak-proof container.

The container must be clearly labeled with "Hazardous Chemical Waste," the name "PX-
866-17OH," and an approximate concentration.

3. On-Site Waste Storage:
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Store all PX-866-17OH waste in a designated, secure, and well-ventilated area, separate

from general laboratory traffic.

This storage area should be clearly marked with a "Hazardous Waste" warning sign.

Access to this area must be restricted to authorized personnel only.

Do not mix PX-866-17OH waste with other chemical waste streams unless compatibility has

been confirmed by your institution's EHS department.

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste

management contractor.

Ensure all required documentation is completed in accordance with local and national

regulations.

In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if

necessary. For small spills, use an absorbent material to contain the substance. Decontaminate

the area with a suitable solvent, such as ethanol, and collect all cleanup materials as

hazardous waste. For large spills, contact your institution's emergency response team.

Quantitative Data Summary
While specific quantitative disposal parameters for PX-866-17OH are not available, the

following table summarizes its key chemical and physical properties to inform safe handling

and disposal decisions.
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Property Value

Chemical Formula C₂₉H₃₅NO₈

Molecular Weight 525.6 g/mol

Appearance Solid

Primary Hazard Class Potent Pharmaceutical Compound (Assumed)

Recommended Disposal High-Temperature Incineration

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PX-866-17OH.

Step 1: Waste Segregation
(Solid & Liquid Waste)

Step 2: Packaging & Labeling
(Separate containers for solids and liquids)

Step 3: On-Site Storage
(Designated, secure, and ventilated area)

Step 4: Final Disposal
(Licensed Hazardous Waste Contractor)

Click to download full resolution via product page

PX-866-17OH Disposal Workflow

Signaling Pathway Context
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PX-866-17OH is an active metabolite of PX-866, a potent and irreversible pan-isoform inhibitor

of phosphoinositide 3-kinase (PI3K). The PI3K/Akt/mTOR signaling pathway is a critical

regulator of cell growth, proliferation, and survival. Its dysregulation is a hallmark of many

cancers, making it a key target for drug development. The diagram below illustrates the central

role of PI3K in this pathway.
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PI3K/Akt/mTOR Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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